Cas no 13423-63-7 (1,3-Dioxan-2-one,5,5-diethyl-)

• Product Name: 1,3-Dioxan-2-one,5,5-diethyl-
• CAS No: 13423-63-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 171100
• PubChem ID: 268487
• Update Time: 2025-04-19

1,3-Dioxan-2-one,5,5-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxan-2-one,5,5-diethyl-
• 5,5-diethyl-1,3-dioxan-2-one
• 2,2-Diaethyl-propandiol-(1,3)-carbonat
• 5,5-Diaethyl-[1,3]dioxan-2-on
• 5,5-Diaethyl-1,3-dioxanon-(2)
• 5,5-Diaethyl-2-oxo-1,3-dioxan
• 5,5-diethyl-[1,3]dioxan-2-one
• AC1L6KDD
• AC1Q6HNS
• AG-D-69793
• AR-1G5894
• CTK4B9049
• cycl.-2,2-Diaethyl-propandiol-(1,3)-carbonat
• NSC108727
• SureCN48010
• NSC-108727
• AKOS024337468
• 13423-63-7
• 5,5-diethyl-m-dioxan-2-one
• SCHEMBL48010
• DTXSID60296301

• Inchi： 1S/C8H14O3/c1-3-8(4-2)5-10-7(9)11-6-8/h3-6H2,1-2H3
• InChI Key： JJCRWNPMISIXJF-UHFFFAOYSA-N
• SMILES： O1C(=O)OCC(C1)(CC)CC

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.997
• Boiling Point: 263°Cat760mmHg
• Flash Point: 115.1°C
• Refractive Index: 1.422
• PSA: 35.53